Cas no 1177312-91-2 (2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate)

• Product Name: 2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate
• CAS No: 1177312-91-2
• MF: C₁₃H₁₅FN₂O₄
• MW: 282.267606973648
• MDL: MFCD04967096
• CID: 4784875
• Update Time: 2025-10-29

2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate Chemical and Physical Properties

Names and Identifiers

• 2-(7-FLUORO-2-METHYL-1H-INDOL-3-YL)ETHANAMINE OXALATE
• 2-(7-fluoro-2-methyl-1H-indol-3-yl)ethanamine;oxalic acid
• KM4600
• 2-(7-Fluoro-2-methyl-1H-indol-3-yl)ethanamine (C2H2O4)
• 2-(7-Fluoro-2-methyl-1H-indol-3-yl)ethanamine oxalic acid
• 2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate

• MDL： MFCD04967096
• Inchi： 1S/C11H13FN2.C2H2O4/c1-7-8(5-6-13)9-3-2-4-10(12)11(9)14-7;3-1(4)2(5)6/h2-4,14H,5-6,13H2,1H3;(H,3,4)(H,5,6)
• InChI Key： FGEABQKPBJZYHY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC(C)=C2CCN.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 116

Additional information on 2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate

Comprehensive Overview of 2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate (CAS No. 1177312-91-2)

2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate, with the CAS number 1177312-91-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities. The presence of a fluoro substituent at the 7-position and a methyl group at the 2-position of the indole ring enhances its potential for targeted applications. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules, especially those with potential therapeutic benefits.

The compound's oxalate salt form improves its stability and solubility, making it more suitable for laboratory and industrial applications. Recent studies have explored its utility in the development of novel central nervous system (CNS) agents, given the structural similarity of indole derivatives to neurotransmitters like serotonin. This has led to increased searches for terms such as "indole-based CNS drugs" and "fluoro-substituted indole compounds" in scientific databases and AI-driven research tools.

In the context of current trends, the demand for fluorinated pharmaceuticals has risen due to their enhanced metabolic stability and bioavailability. 2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate aligns with this trend, as the fluoro group is a key feature in many FDA-approved drugs. Searches for "fluorine in drug design" and "indole scaffolds in medicinal chemistry" reflect the growing interest in this area. Additionally, the compound's potential applications in neurodegenerative disease research have sparked discussions in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the compound's structure offers versatility for further modifications. The ethylamine side chain allows for easy functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This has led to queries like "synthetic routes for indole-ethylamine derivatives" and "optimization of indole-based drug candidates" in search engines and AI-powered literature reviews. The CAS number 1177312-91-2 is often used as a unique identifier in patent filings and research papers, underscoring its importance in intellectual property related to indole chemistry.

Environmental and regulatory considerations are also relevant when discussing 2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate. While the compound itself is not classified as hazardous, its handling requires standard laboratory precautions. Researchers frequently search for "safe handling of fluorinated indoles" and "regulatory status of indole derivatives" to ensure compliance with safety guidelines. The compound's oxalate salt form further mitigates risks associated with volatility or reactivity, making it a preferred choice for many applications.

In summary, 2-(7-Fluoro-2-methyl-1H-indol-3-YL)ethanamine oxalate (CAS No. 1177312-91-2) represents a promising candidate in the realm of medicinal chemistry and drug discovery. Its unique structural features, combined with the growing interest in fluorinated compounds and indole scaffolds, position it as a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutic agents and advanced synthetic methodologies.